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Compound of Interest

Compound Name: L(-)-Glucose

Cat. No.: B1675105 Get Quote

L(-)-Glucose is generally not classified as a hazardous substance, which simplifies its disposal

compared to many other laboratory chemicals[1][2]. According to multiple safety data sheets, it

is not considered hazardous to health or the environment[3]. However, proper laboratory

practice dictates that even non-hazardous chemicals should be handled and disposed of with

care to maintain a safe working environment.

The following procedures provide guidance for the safe and appropriate disposal of L(-)-
Glucose in a laboratory setting.

Disposal of Solid L(-)-Glucose
Solid L(-)-Glucose, as a non-hazardous sugar, can typically be disposed of in the regular trash

that goes to a sanitary landfill[4]. However, to prevent accidental exposure or misidentification

by non-laboratory personnel, specific steps should be followed.

Operational Protocol:

Packaging: Ensure the L(-)-Glucose is in a well-sealed, primary container. For disposal, this

container should be placed within a secondary, durable package, such as a cardboard box or

a double-layered trash bag, to prevent any spillage[5].

Labeling: Keep the original label on the container to ensure clear identification of the

contents[5].

Direct Disposal: Laboratory personnel must transport the securely packaged waste directly

to the facility's dumpster. Do not leave chemical containers in standard laboratory trash cans
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that are emptied by custodial staff[4][5].

Quantity Limits: For disposing of quantities greater than five pounds (approximately 2.3 kg),

it is recommended to consult with your institution's Environmental Health and Safety (EHS)

department for evaluation and guidance[4][5].

Disposal of L(-)-Glucose Aqueous Solutions
Aqueous solutions of L(-)-Glucose are water-soluble and not considered environmentally

hazardous[3]. As such, they can typically be disposed of down the sanitary sewer.

Operational Protocol:

Check Local Regulations: Before proceeding, confirm that your local regulations and

institutional policies permit the drain disposal of non-hazardous sugar solutions. Approval

from your EHS department may be required[4][6].

Dilution: Flush the solution down the drain with a copious amount of cold water (a common

recommendation is a 20-fold excess of water). This helps to dilute the solution within the

wastewater system.

Avoid Dumpster Disposal: Never dispose of liquid waste, including L(-)-Glucose solutions, in

dumpsters, as liquids are generally not permitted in municipal landfills[4].

Summary of Disposal Guidelines
The following table summarizes the recommended disposal procedures for L(-)-Glucose based

on its form and quantity.
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Form Quantity
Recommended
Disposal Method

Key Precautions

Solid ≤ 5 lbs (~2.3 kg)

Securely package and

place directly into a

dumpster designated

for non-hazardous

waste[4][5].

Do not place in

laboratory trash cans;

ensure container is

sealed and labeled[5].

Solid > 5 lbs (~2.3 kg)

Contact your

institution's

Environmental Health

& Safety (EHS)

department for

guidance[5].

Do not dispose of

large quantities

without prior approval.

Aqueous Solution
Small laboratory

quantities (e.g., < 1 L)

May be poured down

the sanitary sewer

with copious amounts

of water, pending

institutional

approval[4][6].

Flush with at least 20

times the volume of

water; confirm local

regulations allow this

disposal method.

Aqueous Solution
Large volumes (e.g., >

1 L)

Consult with your

institution's EHS

department for

appropriate disposal

procedures.

Drain disposal of large

volumes may not be

appropriate and could

require a specific

waste stream.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of L(-)-
Glucose.
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Caption: Decision workflow for the proper disposal of L(-)-Glucose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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